Cas no 1881987-94-5 (Cyclobutanemethanesulfonyl chloride, α-propyl-)

• Product Name: Cyclobutanemethanesulfonyl chloride, α-propyl-
• CAS No: 1881987-94-5
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• CID: 5284468
• PubChem ID: 165871552
• Update Time: 2025-09-28

Cyclobutanemethanesulfonyl chloride, α-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanesulfonyl chloride, α-propyl-
• EN300-681235
• 1-cyclobutylbutane-1-sulfonyl chloride
• 1881987-94-5

• Inchi： 1S/C8H15ClO2S/c1-2-4-8(12(9,10)11)7-5-3-6-7/h7-8H,2-6H2,1H3
• InChI Key： AKDSNKAOFPWHSH-UHFFFAOYSA-N
• SMILES： C1(C(CCC)S(Cl)(=O)=O)CCC1

Computed Properties

• Exact Mass: 210.0481286g/mol
• Monoisotopic Mass: 210.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 283.8±9.0 °C(Predicted)